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Introduction

4BP-TQS is a potent, selective allosteric agonist and positive allosteric modulator (ago-PAM) of
the a7 nicotinic acetylcholine receptor (a7 nAChR). The in vivo activity resides exclusively in
the (+)-enantiomer, also known as GAT107. As an ago-PAM, GAT107 directly activates the a7
NAChR at an allosteric transmembrane site and also potentiates the effects of orthosteric
agonists like acetylcholine. A key feature of GAT107 is its classification as a Type |l PAM,
meaning it not only increases the receptor's peak ion current but also significantly slows the
rate of desensitization, prolonging the receptor's active state.[1] These properties make it a
valuable research tool for investigating the therapeutic potential of a7 nAChR activation in
various disease models, including inflammatory conditions and neuropathic pain.[2][3]

Compound Information
e Compound Name: 4BP-TQS (racemic)

o Active Enantiomer: GAT107 ((+)-(4-(4-bromophenyl)-3a,4,5,9b-tetrahydro-3H-
cyclopentalc]quinoline-8-sulfonamide))[4]
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e Mechanism of Action: Allosteric Agonist and Positive Allosteric Modulator (ago-PAM) of the
a7 nicotinic acetylcholine receptor.[1][4]

Key Experimental Parameters

Systemic administration of GAT107 has been successfully performed in both mice and rats,
primarily via intraperitoneal (i.p.) injection. The choice of vehicle and dosage depends on the
specific animal model and experimental goals. Two primary vehicle formulations have been
validated in published studies.

Experimental Protocols & Data
Protocol 1: Systemic Administration in Mouse Model of
Acute Lung Injury

This protocol details the administration of GAT107 for studying its anti-inflammatory effects in a
mouse model of ventilator-associated pneumonia.

1. Materials and Reagents:

o GAT107

o Dimethyl sulfoxide (DMSQO, sterile, injectable grade)

o Sterile 1 mL syringes with 25-27 gauge needles

e Animal Model: Male C57BL/6 mice (6-10 weeks old)[4]
2. Dosing Solution Preparation:

e Prepare a stock solution of GAT107 in DMSO.

o On the day of injection, dilute the stock solution with additional sterile DMSO to achieve the
final desired concentration for a 3.3 mg/kg dose. The final injection volume should be
appropriate for i.p. administration in mice (e.g., 1 mL/kg).[4]

3. Administration Procedure:
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e Animal Model: C57BL/6 mice are exposed to hyperoxia (>95% O2) to induce lung injury.[4][5]
e Dosage: Administer 3.3 mg/kg of GAT107 via intraperitoneal (i.p.) injection.[4][5]

e Dosing Schedule: Administer the first dose 24 hours after the onset of hyperoxic exposure.
Continue injections every 12 hours until the termination of the hyperoxia exposure.[4][6]

o Control Group: Administer an equivalent volume of the vehicle (DMSO) to the control group
using the same injection route and schedule.[4]

Quantitative Data Summary (Mouse)

Parameter Value Animal Model Source
Route Intraperitoneal (i.p.) C57BL/6 Mouse [4][5]
Dosage 3.3 mg/kg C57BL/6 Mouse [415]
Vehicle DMSO C57BL/6 Mouse [4]

| Frequency | Every 12 hours | C57BL/6 Mouse |[4][6] |

Protocol 2: Systemic Administration in Rat and Mouse
Models for Pain & phMRI Studies

This protocol is suitable for assessing the effects of GAT107 on the central nervous system,
such as in pain models or pharmacological MRI (phMRI) studies.

1. Materials and Reagents:

o GAT107

» Ethanol (200 proof)

e Emulphor-620

« Sterile distilled water or saline

o Sterile 1 mL syringes with 25-27 gauge needles
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Animal Models: Male Sprague Dawley rats or various mouse strains.[1][2]
. Dosing Solution Preparation (Emulphor-based Vehicle):

Prepare the vehicle by mixing 1 part Ethanol, 1 part Emulphor-620, and 18 parts sterile
distilled water (1:1:18 ratio).[1][2]

Dissolve the solid GAT107 in the vehicle to the desired final concentration.

To aid dissolution, the solution can be heated and sonicated for approximately 20 minutes,
followed by vigorous vortexing until all solid is dissolved.[1]

Store the final solution at 4°C and vortex thoroughly before each administration.[1]
. Administration Procedure:

Animal Model: Sprague Dawley rats (for phMRI) or various mouse strains (for pain models).

[1][]

Dosage: Administer a dose between 1 mg/kg and 10 mg/kg via intraperitoneal (i.p.) injection.
Studies have shown dose-dependent effects, with 3 mg/kg having a significant effect in rats.

[1][2]

Dosing Schedule: For acute studies, a single i.p. injection is administered 15-30 minutes
before behavioral testing or imaging.[2] For subchronic studies, injections can be given twice
daily.[2]

Control Group: Administer an equivalent volume of the 1:1:18 Ethanol:Emulphor:Water
vehicle to the control group using the same injection route and schedule.[1]

Quantitative Data Summary (Rat & Mouse)
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Parameter Value Animal Model Source
. . Sprague Dawley
Route Intraperitoneal (i.p.) [1]
Rat

Dosage Range 1, 3, 10 mg/kg Sprague Dawley Rat [1]
1:1:18

Vehicle Ethanol:Emulphor:Wat  Sprague Dawley Rat [1]
er

Frequency Single dose Sprague Dawley Rat [1]

Route Intraperitoneal (i.p.) Mouse [2]

Dosage Range 1, 3, 10 mg/kg Mouse [2]
1:1:18

Vehicle Ethanol:Emulphor:Wat  Mouse [2]

er

| Frequency | Single dose or twice daily | Mouse [[2] |

Visualizations
Signaling Pathway of 4BP-TQS (GAT107)
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Caption: Mechanism of GAT107 as an allosteric agonist and positive modulator of the a7
NAChR.

Experimental Workflow for In Vivo Administration
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Caption: Generalized workflow for in vivo studies of GAT107 in rodent models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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